![molecular formula C21H16N2OS B2644882 N-[5-cyano-2-(phenylsulfanyl)phenyl]-4-methylbenzenecarboxamide CAS No. 337923-97-4](/img/structure/B2644882.png)
N-[5-cyano-2-(phenylsulfanyl)phenyl]-4-methylbenzenecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[5-cyano-2-(phenylsulfanyl)phenyl]-4-methylbenzenecarboxamide (hereafter referred to as N-CPSP) is an organic compound with a wide range of scientific applications. It is a derivative of benzoic acid and is used as a building block for the synthesis of organic molecules. N-CPSP is a versatile compound that can be used to synthesize a variety of compounds, including pharmaceuticals, pesticides, and dyes. It has a wide range of biochemical and physiological effects, and can be used to study the mechanisms of action of various biological processes.
Scientific Research Applications
- Researchers have investigated the antitumor potential of this compound. Specifically, a series of novel 5-cyano-6-phenyl-2,4-disubstituted pyrimidine derivatives, including one with the structure of N-(3-chloro-4-fluorophenyl)-2-((5-cyano-4-phenyl-6-(pyrimidin-2-ylthio)pyrimidin-2-yl)thio)acetamide (referred to as compound 15n), demonstrated promising antiproliferative activity against human cancer cell lines (MGC-803, PC-3, A549, and H1975) in vitro .
- Compound 15n exhibited better antitumor activity than the positive control drug 5-Fluorouracil. Mechanistic studies revealed that it inhibited clonal formation, migration, and induced cell cycle arrest and apoptosis in PC-3 cells. Additionally, it promoted the accumulation of reactive oxygen species .
- Pyrimidine derivatives have a wide range of pharmacological activities, including antitumor effects. Several FDA-approved anticancer drugs, such as 5-Fluorouracil, Capecitabine, and Osimertinib, contain the pyrimidine scaffold. Therefore, exploring novel pyrimidine-based compounds like N-[5-cyano-2-(phenylsulfanyl)phenyl]-4-methylbenzenecarboxamide is crucial for developing effective anticancer agents .
- Given the adverse side effects and drug resistance associated with traditional anticancer drugs, researchers are actively seeking new chemotherapeutic agents. N-[5-cyano-2-(phenylsulfanyl)phenyl]-4-methylbenzenecarboxamide represents a potential candidate for further investigation .
Antitumor Activity
Pyrimidine Scaffold for Anticancer Agents
Chemotherapeutic Potential
properties
IUPAC Name |
N-(5-cyano-2-phenylsulfanylphenyl)-4-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N2OS/c1-15-7-10-17(11-8-15)21(24)23-19-13-16(14-22)9-12-20(19)25-18-5-3-2-4-6-18/h2-13H,1H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GATOMCDMBNWWFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)C#N)SC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[5-cyano-2-(phenylsulfanyl)phenyl]-4-methylbenzenecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.